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Compound of Interest

Compound Name:
2-(Bromomethyl)-N,N-

dimethylbenzamide

Cat. No.: B8047907

Get Quote

Executive Summary & Utility
2-Bromo-N,N-dimethylbenzamide (CAS: 54616-47-6) is a functionalized aromatic amide widely

utilized in medicinal chemistry and materials science. Its structural significance lies in the ortho-

bromo substituent, which serves as a handle for metallation (e.g., ortho-lithiation) and cross-

coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).

For the analytical scientist, this molecule presents a classic case study in restricted rotation

around the amide bond, observable via NMR, and steric inhibition of resonance, observable via

IR.

Synthesis & Experimental Protocol
To ensure the integrity of the spectroscopic data discussed later, the compound is best

prepared via a Schotten-Baumann acylation. This method minimizes side reactions common

with anhydride precursors.
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Reagents: 2-Bromobenzoyl chloride (1.0 equiv), Dimethylamine (2.0 equiv, 40% aq. or HCl salt

with excess base), Dichloromethane (DCM), Triethylamine (Et₃N).

Protocol:

Preparation: Dissolve 2-bromobenzoyl chloride in anhydrous DCM at 0°C under inert

atmosphere (N₂).

Addition: Slowly add dimethylamine (or dimethylamine-HCl + Et₃N) dropwise to control

exotherm.

Reaction: Allow warming to Room Temperature (RT) and stir for 2–4 hours. Monitor via TLC

(Hexane:EtOAc 3:1).

Workup: Quench with 1M HCl (to remove unreacted amine), wash with sat. NaHCO₃ (to

remove acid), then brine.

Purification: Dry organic layer over MgSO₄, concentrate in vacuo. If necessary, purify via

flash column chromatography (SiO₂, 10-30% EtOAc in Hexanes).

Process Visualization
The following diagram illustrates the critical control points in the synthesis and purification

stream.
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Figure 1: Step-wise synthesis workflow for 2-bromo-N,N-dimethylbenzamide.
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Infrared Spectroscopy (FT-IR)
The IR spectrum of this molecule is defined by the competition between amide resonance and

steric inhibition caused by the ortho-bromo group.

Functional Group Frequency (cm⁻¹) Intensity
Assignment &
Theory

Amide I (C=O) 1635 – 1645 Strong

The carbonyl stretch

is lower than typical

ketones (1715 cm⁻¹)

due to amide

resonance. However,

it is slightly higher

than planar

benzamides (~1630

cm⁻¹) because the

ortho-Br twists the

phenyl ring out of

plane, reducing

conjugation with the

aromatic system.

Aromatic C=C 1580 – 1600 Medium
Ring skeletal

vibrations.

C-N Stretch ~1400 Medium

Amide II/III region;

diagnostic of the

tertiary amide.

C-Br Stretch 600 – 750 Medium

Fingerprint region;

specific to aryl

bromides.

Nuclear Magnetic Resonance (NMR)
The NMR analysis requires a nuanced understanding of rotational barriers. At room

temperature, the C-N bond has significant double-bond character, rendering the two N-methyl

groups magnetically non-equivalent (cis/trans to the carbonyl oxygen).
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¹H NMR Data (400 MHz, CDCl₃)

Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

7.58 – 7.62 Doublet (d) 1H Ar-H3

The proton ortho

to the Bromine.

Deshielded by

the

electronegative

halogen.

7.35 – 7.42 Multiplet (m) 2H Ar-H4, H5
Meta/Para

protons.

7.28 – 7.32 Multiplet (m) 1H Ar-H6
The proton ortho

to the Amide.

3.12 Singlet (s) 3H N-CH₃ (a)

Key Feature:

Distinct singlet.

Usually the

methyl trans to

the carbonyl

oxygen (shielded

by anisotropy).

2.88 Singlet (s) 3H N-CH₃ (b)

Key Feature:

Distinct singlet.

[1] Methyl cis to

the carbonyl

oxygen.[2]

Note: In some low-resolution spectra or at elevated temperatures (>60°C), the two methyl

peaks may coalesce into a broad singlet due to rapid rotation.

¹³C NMR Data (100 MHz, CDCl₃)
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Shift (δ ppm) Assignment Notes

168.5 C=O Carbonyl carbon.

138.2 C-ipso
Quaternary carbon attached to

the amide.

132.8 C-3
Carbon attached to Bromine

(C-Br).

129.5 – 131.0 Ar-C Remaining aromatic methines.

119.2 C-2
Quaternary carbon ortho to

amide (bearing Br).

38.2 N-CH₃ Methyl carbon (syn).

34.8 N-CH₃ Methyl carbon (anti).

Advanced Mechanistic Insight: The Rotational
Barrier
A critical aspect of analyzing this molecule is understanding why the methyl groups appear as

two signals. The lone pair on the nitrogen donates into the carbonyl

-system, creating a partial double bond (C=N⁺).

In 2-bromo-N,N-dimethylbenzamide, the bulky bromine atom forces the phenyl ring to twist

perpendicular to the amide plane to minimize steric clash with the N-methyl groups and the

carbonyl oxygen.

Consequence: The phenyl ring is deconjugated from the carbonyl.

Observation: This often raises the rotational barrier of the amide bond compared to

unsubstituted benzamide, as the ground state is destabilized less than the transition state,

locking the methyls in distinct environments at RT.
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Figure 2: Causal pathway explaining the magnetic non-equivalence of N-methyl groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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